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Compound of Interest

Compound Name: 2,7-Dimethyloctane

Cat. No.: B085488

This document provides a detailed overview of the molecular characteristics of compounds
referred to as "Diisopentyl.” The term "Diisopentyl" can be ambiguous and is often associated
with several distinct chemical entities. This guide will focus on the most common
interpretations: 2,7-Dimethyloctane, Diisopentyl Ether, and Diisopentyl Phthalate. This
resource is intended for researchers, scientists, and professionals in the field of drug
development, offering a concise summary of their chemical formulas, molecular weights, and
structural attributes.

Chemical Identity and Molecular Formula

The fundamental identity of a chemical compound is established by its molecular formula,
which enumerates the number of atoms of each element present in one molecule of the
substance. The molecular weight, in turn, is the mass of one mole of the compound. The table
below summarizes these core properties for the three compounds of interest.

Molecular Weight (
Compound Name IUPAC Name Molecular Formula
g/mol )
2,7-Dimethyloctane 2,7-Dimethyloctane C10H22 142.28
. 1,1'-Oxybis(3-
Diisopentyl Ether C10H220 158.28[1][2][3]
methylbutane)
. Bis(3-methylbutyl)
Diisopentyl Phthalate C18H2604 306.4[4][5]

phthalate
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Structural Representation

The arrangement of atoms and chemical bonds within a molecule is critical to its chemical
behavior and physical properties. The following diagrams, generated using the DOT language,
illustrate the molecular structures of 2,7-Dimethyloctane, Diisopentyl Ether, and Diisopentyl
Phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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